Cas no 94831-93-3 (1-Fluoro-3-(prop-2-yn-1-yloxy)benzene)

• Product Name: 1-Fluoro-3-(prop-2-yn-1-yloxy)benzene
• CAS No: 94831-93-3
• MF: C₉H₇FO
• MW: 150.149686098099
• CID: 2818405
• PubChem ID: 14513182
• Update Time: 2025-06-22

1-Fluoro-3-(prop-2-yn-1-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(prop-2-yn-1-yloxy)benzene
• 1-fluoro-3-prop-2-ynoxybenzene
• Benzene, 1-fluoro-3-(2-propynyloxy)-
• 1-Fluoro-3-[(prop-2-yn-1-yl)oxy]benzene
• Z54472195
• 1-Fluoro-3-(prop-2-yn-1-yloxy)benzene

• Inchi： 1S/C9H7FO/c1-2-6-11-9-5-3-4-8(10)7-9/h1,3-5,7H,6H2
• InChI Key： FXGXMJFFQWBIQY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCC#C

Computed Properties

• Exact Mass: 150.048093005g/mol
• Monoisotopic Mass: 150.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Fluoro-3-(prop-2-yn-1-yloxy)benzene

Professional Introduction to Compound with CAS No. 94831-93-3 and Product Name: 1-Fluoro-3-(prop-2-yn-1-yloxy)benzene

The compound with CAS No. 94831-93-3 and the product name 1-Fluoro-3-(prop-2-yn-1-yloxy)benzene represents a significant advancement in the field of pharmaceutical chemistry and molecular biology. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both a fluoro group and an alkyne moiety in its molecular framework imparts distinct chemical properties that make it a versatile intermediate for various synthetic pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds, owing to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro group in 1-Fluoro-3-(prop-2-yn-1-yloxy)benzene contributes to these advantageous properties, making it an attractive scaffold for medicinal chemists. The compound's structure also incorporates a prop-2-ynyl ether moiety, which introduces a reactive site for further functionalization. This dual functionality allows for the synthesis of more complex molecules, opening doors to novel therapeutic agents.

One of the most compelling aspects of 1-Fluoro-3-(prop-2-yn-1-yloxy)benzene is its potential role in the development of targeted therapies. The compound's ability to interact with biological receptors and enzymes has been extensively studied in recent research. For instance, studies have shown that fluorinated aromatic compounds can modulate the activity of kinases and other signaling proteins, which are often implicated in diseases such as cancer and inflammatory disorders. The alkyne group present in the molecule further enhances its reactivity, enabling the formation of conjugates with other bioactive molecules. This has led to innovative approaches in drug design, particularly in the realm of antibody-drug conjugates (ADCs).

Recent advancements in synthetic methodologies have also highlighted the utility of 1-Fluoro-3-(prop-2-yn-1-yloxy)benzene as a key intermediate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in modifying its structure. These reactions allow for the introduction of diverse functional groups at specific positions within the molecule, tailoring its properties for specific applications. For example, Suzuki-Miyaura coupling has been used to attach aryl groups to the prop-2-ynyl ether, creating new derivatives with enhanced biological activity.

The compound's relevance extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies are increasingly leveraging fluorinated intermediates like 1-Fluoro-3-(prop-2-yn-1-yloxy)benzene to develop next-generation drugs. Its structural versatility makes it a valuable building block for synthesizing complex molecules that exhibit improved pharmacokinetic profiles. Additionally, its stability under various reaction conditions ensures high yields and purity in large-scale production.

In the context of drug discovery, 1-Fluoro-3-(prop-2-yloxy)benzene has been investigated for its potential role as an intermediate in the synthesis of antiviral and antibacterial agents. The fluoro group's ability to enhance drug efficacy by improving lipid solubility and metabolic resistance has been well-documented. Furthermore, the alkyne functionality provides a handle for further derivatization, allowing chemists to explore new chemical space. This has led to the identification of novel compounds with promising therapeutic properties.

The synthesis of 1-fluoro -3-(prop -2 -yn -1 -yloxy )benzene involves multi-step processes that require precise control over reaction conditions. Advanced techniques such as flow chemistry have been employed to optimize these processes, ensuring scalability and reproducibility. These methodologies not only improve efficiency but also minimize waste generation, aligning with green chemistry principles. The compound's synthesis often involves protecting group strategies to prevent unwanted side reactions, highlighting the importance of meticulous planning in organic synthesis.

As research continues to evolve, new applications for CAS No 94831 -93 -3 are likely to emerge. The growing interest in fluorinated compounds underscores their significance in modern medicine. The structural features of 1-fluoro -3-(prop -2 -yn -1 -yloxy )benzene, particularly its combination of a fluoro group and an alkyne moiety, make it a cornerstone in this domain. Future studies may explore its potential in areas such as materials science and agrochemicals, further expanding its utility.

In conclusion, 1-fluoro -3-(prop -2 -yn -1 -yloxy )benzene represents a remarkable achievement in synthetic chemistry and pharmaceutical research。 Its unique structural attributes have positioned it as a pivotal compound for developing innovative therapies。 As scientific understanding advances，the applications of this molecule are expected to grow，driving progress across multiple disciplines。 The continued exploration of its properties will undoubtedly yield transformative breakthroughs，benefiting both researchers and end-users alike。